2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide

• IUPAC Name: 2-fluoro-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-methylbenzamide
• InChI: InChI=1S/C18H16FN3O3/c1-22(18(23)14-5-3-4-6-15(14)19)11-16-20-17(21-25-16)12-7-9-13(24-2)10-8-12/h3-10H,11H2,1-2H3
• InChI Key: QCXYWYRWCPKYRB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=C(C=C2)OC)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the oxadiazole family, which has been shown to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide in lab experiments is its potent cytotoxic effects on cancer cells. This makes it a promising candidate for the development of new cancer treatments. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are a number of future directions for the study of 2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide. One area of research is the development of new cancer treatments based on this compound. Another area of research is the study of the mechanism of action of this compound, which could lead to a better understanding of its potential uses in scientific research. Additionally, more research is needed to explore the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide is a complex process that involves several steps. The first step involves the preparation of 4-methoxyphenyl hydrazine, which is then reacted with ethyl 2-bromoacetate to form 4-methoxyphenyl 2-bromoacetohydrazide. This compound is then reacted with potassium cyanate to form 4-methoxyphenyl 2-oxo-1,2,4-triazolidin-3-ylacetate. The final step involves the reaction of this compound with 2-fluorobenzoyl chloride and sodium hydride to form 2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide.

Scientific Research Applications

2-fluoro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-methylbenzamide has been studied for its potential use in a variety of scientific research applications. One area of research where this compound has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent cytotoxic effects on a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.